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Compound of Interest

Compound Name: Diiodosilane

Cat. No.: B1630498 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a comprehensive overview of the core chemical

properties of diiodosilane (SiH₂I₂). It is intended to be a valuable resource for researchers,

scientists, and professionals in drug development and materials science who utilize or are

considering the application of this versatile silicon compound. This guide covers fundamental

physicochemical properties, detailed experimental protocols for its synthesis, key reactivity

profiles, and safety considerations.

Core Chemical and Physical Properties
Diiodosilane is a colorless to yellow liquid that is highly reactive and sensitive to moisture and

light. It is a valuable precursor in both organic synthesis and advanced materials science,

particularly in the fabrication of semiconductor devices. A summary of its key quantitative

properties is presented in Table 1.

Table 1: Physicochemical Properties of Diiodosilane
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Property Value Reference(s)

Molecular Formula H₂I₂Si [1]

Molecular Weight 283.91 g/mol [1]

CAS Number 13760-02-6 [1]

Appearance Colorless to yellow liquid [2]

Density 2.834 g/mL at 25 °C [3]

Melting Point -1 °C [3]

Boiling Point 149-150 °C (decomposes) [3]

56-60 °C at 25 mmHg [2]

Flash Point 38 °C (100.4 °F) [3]

Solubility

Reacts violently with water.

Soluble in many organic

solvents.

[2]

Stability
Sensitive to moisture, air, and

light. May heat spontaneously.
[2]

Vapor Pressure Not available [2]

Refractive Index Not available

Heat of Vaporization 33.7 kJ/mol [3]

Synthesis of Diiodosilane
The most common laboratory synthesis of diiodosilane involves the reaction of phenylsilane

with elemental iodine. This method is advantageous as it avoids the use of more hazardous

reagents and produces diiodosilane in good yield.

Experimental Protocol: Synthesis from Phenylsilane and
Iodine
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This protocol is based on procedures described in the scientific literature and patents.[4][5][6]

[7]

Materials:

Phenylsilane (C₆H₅SiH₃)

Iodine (I₂)

Anhydrous solvent (e.g., chloroform, dichloromethane)

Catalyst (e.g., ethyl acetate)

Inert gas (Nitrogen or Argon)

Standard laboratory glassware for air-sensitive chemistry (Schlenk line, etc.)

Distillation apparatus

Procedure:

Reaction Setup: A multi-necked round-bottom flask equipped with a magnetic stirrer, a

dropping funnel, a thermometer, and a condenser connected to an inert gas line is

assembled and flame-dried under a stream of inert gas.

Reagent Preparation:

A solution of iodine is prepared by dissolving the solid in the anhydrous solvent in the

reaction flask.

Phenylsilane is mixed with a catalytic amount of ethyl acetate and loaded into the dropping

funnel.

Reaction:

The iodine solution is cooled to a low temperature (typically between -40 °C and 0 °C)

using a cooling bath.
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The phenylsilane/catalyst mixture is added dropwise to the cooled, stirring iodine solution

under a positive pressure of inert gas. The rate of addition should be controlled to maintain

the reaction temperature.

The reaction is highly exothermic, and a sudden increase in temperature should be

avoided.

Reaction Monitoring and Work-up:

The reaction progress can be monitored by the disappearance of the characteristic purple

color of iodine.

Once the reaction is complete, the mixture is allowed to warm to room temperature.

Purification:

The crude reaction mixture is purified by vacuum distillation.

The fraction containing diiodosilane is collected. The boiling point under reduced

pressure is a key indicator of the desired product.

Logical Workflow for the Synthesis of Diiodosilane

Preparation Reaction Purification

Flame-dry glassware
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Click to download full resolution via product page

Caption: Workflow for the synthesis of diiodosilane.
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Chemical Reactivity and Applications
Diiodosilane is a highly reactive compound due to the labile silicon-iodine bonds and the

presence of Si-H bonds. Its reactivity makes it a valuable reagent in organic synthesis and a

precursor in materials science.

Reactivity with Water (Hydrolysis)
Diiodosilane reacts violently with water and moisture in the air.[8][9] This hydrolysis reaction is

vigorous and produces hydrogen iodide (HI) and silicon-oxygen compounds, ultimately leading

to the formation of silicon dioxide (SiO₂) and hydrogen gas. Due to this reactivity, diiodosilane
must be handled under strictly anhydrous and inert conditions.

Reaction Pathway of Diiodosilane Hydrolysis

Diiodosilane (SiH₂I₂)

I(H)Si-OH + HI

+ H₂O

Water (H₂O)

(HO)₂SiH₂ + 2HI

+ H₂O

Silicon Dioxide (SiO₂)

- 2H₂

Hydrogen (H₂)

Click to download full resolution via product page
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Caption: Simplified hydrolysis pathway of diiodosilane.

Applications in Organic Synthesis
Diiodosilane is a powerful reagent in various organic transformations. It can be used for the

deoxygenation of alcohols and ethers, and for the reductive iodination of carbonyl compounds.

[10] It also serves as a precursor for other organosilicon compounds.

Precursor for Atomic Layer Deposition (ALD)
A significant application of diiodosilane is as a precursor for the deposition of thin films in the

semiconductor industry.[3][11] Specifically, it is used in plasma-enhanced atomic layer

deposition (PEALD) to grow high-quality silicon nitride (SiNₓ) films at low temperatures.[8] The

use of an iodine-based precursor can offer advantages over chlorine-based precursors, such

as reduced impurity incorporation and different film properties.

Simplified ALD Cycle for Silicon Nitride Deposition

PEALD Cycle

1. Pulse Diiodosilane (SiH₂I₂)
(adsorption on substrate)

2. Purge excess precursor

3. Introduce Nitrogen plasma
(reaction with adsorbed layer)

4. Purge by-products

Repeat for desired thickness
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Click to download full resolution via product page

Caption: ALD cycle for SiNₓ using diiodosilane.

Spectroscopic Data
Detailed spectroscopic analysis is crucial for the characterization of diiodosilane.

Nuclear Magnetic Resonance (NMR) Spectroscopy
While diiodosilane is amenable to NMR analysis, precise and consistently cited chemical shift

and coupling constant values are not readily available in the public domain. However, based on

the structure and the electronegativity of the substituents, the following spectral characteristics

can be anticipated:

¹H NMR: A singlet or a multiplet in the region of other halosilanes. The chemical shift will be

influenced by the two iodine atoms. The presence of Si-H coupling would result in satellite

peaks.

²⁹Si NMR: A signal in the characteristic region for silicon atoms bonded to hydrogen and

halogens. The chemical shift would be significantly different from that of silane (SiH₄). The

signal would be split into a triplet due to coupling with the two protons, unless proton

decoupling is applied.

Researchers are advised to acquire their own NMR data for confirmation of purity and

structure.

Safety and Handling
Diiodosilane is a hazardous chemical and must be handled with extreme caution by trained

personnel in a controlled laboratory environment.[2]

Reactivity Hazards: It reacts violently with water, releasing flammable and corrosive gases. It

may ignite on contact with air or moisture.

Health Hazards: Diiodosilane is corrosive and can cause severe burns to the skin, eyes,

and respiratory tract. It is harmful if inhaled, swallowed, or in contact with skin.
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Handling: Always handle diiodosilane in a well-ventilated fume hood under an inert

atmosphere (e.g., in a glovebox or using Schlenk techniques). Personal protective

equipment (PPE), including chemical-resistant gloves, safety goggles, a face shield, and a

flame-retardant lab coat, is mandatory.

Storage: Store in a tightly sealed container under an inert atmosphere, in a cool, dry, and

well-ventilated area, away from sources of ignition and moisture.

Conclusion
Diiodosilane is a chemical of significant interest due to its versatile reactivity and its role as a

precursor in the fabrication of advanced materials. A thorough understanding of its chemical

properties, synthetic methods, and handling requirements is essential for its safe and effective

use in research and development. This guide provides a foundational overview to assist

researchers in their work with this important silicon compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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